Cas no 189281-93-4 (1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene)
189281-93-4 structure
Product Name:1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene
CAS No:189281-93-4
MF:C8H5F2NS2
MW:217.258805990219
CID:115595
PubChem ID:2392400
Update Time:2025-04-18
1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-[(difluoromethyl)thio]-4-isothiocyanato-
- 1-(difluoromethylsulfanyl)-4-isothiocyanatobenzene
- Benzene, 1-[(difluoromethyl)thio]-4-isothiocyanato- (9CI)
- AKOS000115256
- Z56891382
- Benzene, 1-[(difluoromethyl)thio]-4-isothiocyanato-
- DTXSID50368440
- HMS1722F05
- 1-Difluoromethylsulfanyl-4-isothiocyanato-benzene
- 1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene
- EN300-01250
- 189281-93-4
- 1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene
-
- Inchi: 1S/C8H5F2NS2/c9-8(10)13-7-3-1-6(2-4-7)11-5-12/h1-4,8H
- InChI Key: IAEWPVPRODRVHA-UHFFFAOYSA-N
- SMILES: S(C(F)F)C1C=CC(=CC=1)N=C=S
Computed Properties
- Exact Mass: 216.98325
- Monoisotopic Mass: 216.98314783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 69.8Ų
Experimental Properties
- PSA: 12.36
1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591698-50mg |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D591698-100mg |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D591698-500mg |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-01250-0.05g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-01250-0.1g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-01250-0.25g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-01250-0.5g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-01250-1.0g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-01250-2.5g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 2.5g |
$503.0 | 2025-02-21 | |
| Enamine | EN300-01250-5.0g |
1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene |
189281-93-4 | 95.0% | 5.0g |
$743.0 | 2025-02-21 |
1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
189281-93-4 (1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene) Related Products
- 189281-95-6(Benzene,1-isothiocyanato-4-[(trifluoromethyl)thio]-)
- 42729-26-0(3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN&)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk